![molecular formula C10H18O5 B3425159 Diethylene glycol diglycidyl ether CAS No. 39443-66-8](/img/structure/B3425159.png)
Diethylene glycol diglycidyl ether
Overview
Description
Diethylene glycol diglycidyl ether (DEGDGE) is an organic chemical in the glycidyl ether family with the formula C10H18O5 . It is used as a reactive diluent for epoxy resin viscosity reduction . It was contained in a reactive diethyleneglycol-based diluent of epoxy resins and caused contact dermatitis in three workers at a ski factory .
Synthesis Analysis
The product is manufactured by adding diethylene glycol and a Lewis acid catalyst into a reactor and streaming in epichlorohydrin slowly to control the exothermic reaction . This forms the halohydrin, which is dehydrochlorinated with sodium hydroxide . This forms the diglycidyl ether . The waste products are sodium chloride, water, and excess sodium hydroxide (alkaline brine) .Molecular Structure Analysis
The molecular formula of DEGDGE is C10H18O5 . The structure of DEGDGE can be viewed using Java or Javascript .Chemical Reactions Analysis
DEGDGE is used as a reactive diluent for epoxy resin . It is also used to synthesize other chemical compounds . A soybean meal was used to make an effective, biodegradable adhesive for plywood applications using the long-chain crosslinker DEGDGE .Physical And Chemical Properties Analysis
DEGDGE has a molar mass of 218.249 g·mol−1 . The refractive index n20/D is 1.467 and the density is 1.167 g/mL at 20 °C .Scientific Research Applications
Synthesis and Polymer Modification
DGDE has been synthesized through the reaction of diethylene glycol with epichlorohydrin, with boron trifluoride etherate as a catalyst. This process allows for the production of a low-viscosity epoxy resin in high yield, demonstrating its utility in creating versatile epoxy systems for industrial applications Wei Wu, 2002. Moreover, the modification of diglycidyl ether of bisphenol-A (DGEBA) epoxy resin with flexible diamines, including the incorporation of DGDE, has been shown to improve the mechanical properties of the resins, such as tensile strength and impact resistance, at both room and cryogenic temperatures Guo Yang et al., 2007.
Biosensor Fabrication
In the realm of bioelectronics, DGDE has been utilized for covalent enzyme immobilization on microelectrode biosensors. This application is significant for the sensitive and rapid detection of biological processes, where DGDE-based biosensors have shown high sensitivity, stability, and response time, suitable for in vivo monitoring N. Vasylieva et al., 2011.
Ionic Conductive Networked Polymers
Research has also explored the synthesis of ionic conductive networked polymers using DGDE and other epoxides, aiming to enhance thermal stability, lower crystallinity and glass transition temperature, and improve ionic conductivity. These materials hold potential for applications in solid polymer electrolytes for rechargeable batteries Kozo Matsumoto & T. Endo, 2009.
Environmental and Biocompatibility Enhancements
Additionally, DGDE has been implicated in enhancing the environmental performance and biocompatibility of materials. For example, DGDE has been used to modify poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) interfaces, improving conductivity and biocompatibility for bioelectronic applications Matteo Solazzo et al., 2019.
Mechanism of Action
Target of Action
Diethylene glycol diglycidyl ether (DEGDGE) is an organic chemical in the glycidyl ether family . The primary targets of DEGDGE are epoxy resins, where it acts as a reactive diluent and flexibilizer . The oxirane functionality of DEGDGE makes it useful for this purpose .
Mode of Action
DEGDGE interacts with epoxy resins by reducing their viscosity . This is achieved through the molecule’s two oxirane functionalities .
Biochemical Pathways
It is known that degdge is used to modify and reduce the viscosity of epoxy resins . This suggests that it may interact with the chemical pathways involved in the formation and curing of these resins.
Pharmacokinetics
It is known that degdge is a reactive diluent for epoxy resins , suggesting that it may be rapidly absorbed and distributed within these materials.
Result of Action
The primary result of DEGDGE’s action is the reduction of viscosity in epoxy resins . This modification can affect the mechanical properties and microstructure of the resins . DEGDGE-modified epoxy resins can be further formulated into coatings, adhesives, sealants, and elastomers .
Action Environment
The action of DEGDGE can be influenced by environmental factors such as temperature and the presence of other chemicals. For example, the reaction of DEGDGE with epoxy resins is exothermic , suggesting that it may be influenced by temperature. Additionally, the presence of a Lewis acid catalyst is required for the manufacture of DEGDGE , indicating that the presence of certain chemicals can influence its action.
Safety and Hazards
DEGDGE is a combustible liquid . It is harmful if swallowed, toxic in contact with skin, and fatal if inhaled . It causes severe skin burns and eye damage . Vapors are heavier than air and may spread along floors . It forms explosive mixtures with air on intense heating . Development of hazardous combustion gases or vapors is possible in the event of fire .
Future Directions
There is ongoing research into the use of DEGDGE in the synthesis of new materials. For example, a soybean meal-based wood adhesive improved by DEGDGE has been studied . The water resistance of the adhesive with DEGDGE improved by 16.8% compared to that without DEGDGE . The wet shear strength of plywood bonded by the adhesive reached 1.04 MPa, meeting the interior use panel water resistance requirement . This suggests that DEGDGE could have potential future applications in the development of new, more effective adhesives .
Biochemical Analysis
Biochemical Properties
Diethylene glycol diglycidyl ether plays a significant role in biochemical reactions due to its reactive oxirane groups. These groups can interact with various biomolecules, including enzymes and proteins. The compound is known to form covalent bonds with nucleophilic sites on enzymes, leading to enzyme inhibition or modification. For instance, this compound can react with the amino groups of lysine residues in proteins, altering their structure and function .
Cellular Effects
This compound has been shown to affect various types of cells and cellular processes. It can influence cell function by modifying cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cellular proteins can lead to changes in protein activity, which in turn affects downstream signaling pathways. Additionally, this compound can induce oxidative stress in cells, leading to alterations in gene expression and metabolic processes .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. The oxirane groups of the compound can form covalent bonds with nucleophilic sites on enzymes and proteins, leading to enzyme inhibition or activation. This interaction can result in changes in gene expression and cellular function. For example, this compound can inhibit enzymes involved in DNA repair, leading to increased DNA damage and altered gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to the formation of by-products that may have different biological activities. Long-term exposure to the compound can result in cumulative effects on cellular function, including changes in cell viability and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while at higher doses, it can induce toxic or adverse effects. Studies have shown that high doses of this compound can lead to significant toxicity, including damage to the liver, kidneys, and other organs. The compound’s toxic effects are dose-dependent, with higher doses leading to more severe adverse effects .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can interact with cellular biomolecules. These interactions can affect metabolic flux and alter metabolite levels, leading to changes in cellular function and overall metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, affecting its localization and accumulation. The compound’s distribution within tissues can also be influenced by its binding to plasma proteins and other extracellular components .
Subcellular Localization
This compound’s subcellular localization is determined by its interactions with cellular compartments and organelles. The compound can be directed to specific subcellular locations through targeting signals or post-translational modifications. For example, this compound can be localized to the endoplasmic reticulum, where it can interact with enzymes involved in protein folding and modification. The compound’s subcellular localization can influence its activity and function, affecting overall cellular processes .
properties
IUPAC Name |
2-[2-[2-(oxiran-2-ylmethoxy)ethoxy]ethoxymethyl]oxirane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O5/c1(3-12-5-9-7-14-9)11-2-4-13-6-10-8-15-10/h9-10H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEFYJVFBMNOLBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COCCOCCOCC2CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O5 | |
Record name | DIETHYLENE GLYCOL DIGLYCIDYL ETHER | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
35004-91-2 | |
Record name | Oxirane, 2,2′-[oxybis(2,1-ethanediyloxymethylene)]bis-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35004-91-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID70960086 | |
Record name | 2,2'-{Oxybis[(ethane-2,1-diyl)oxymethylene]}bis(oxirane) | |
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Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
LIQUID. | |
Record name | DIETHYLENE GLYCOL DIGLYCIDYL ETHER | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0146 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Vapor Density |
Relative vapor density (air = 1): 7.5 | |
Record name | DIETHYLENE GLYCOL DIGLYCIDYL ETHER | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0146 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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CAS RN |
4206-61-5, 39443-66-8 | |
Record name | Diethylene glycol diglycidyl ether | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4206-61-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Diethylene glycol diglycidyl ether | |
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Record name | Diethylene glycol diglycidyl ether | |
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Record name | Oxirane, 2-(chloromethyl)-, polymer with .alpha.-hydro-.omega.-hydroxypoly(oxy-1,2-ethanediyl) | |
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Record name | 2,2'-{Oxybis[(ethane-2,1-diyl)oxymethylene]}bis(oxirane) | |
Source | EPA DSSTox | |
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Record name | 2,2'-[oxybis(ethyleneoxymethylene)]bisoxirane | |
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Record name | Oxirane, 2-(chloromethyl)-, polymer with α-hydro-ω-hydroxypoly(oxy-1,2-ethanediyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.131.935 | |
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Record name | DIETHYLENE GLYCOL DIGLYCIDYL ETHER | |
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Record name | DIETHYLENE GLYCOL DIGLYCIDYL ETHER | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0146 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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